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Compound of Interest

Compound Name: Aleniglipron

Cat. No.: B15570336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aleniglipron (also known as GSBR-1290) is a potent and orally available small molecule

agonist of the Glucagon-Like Peptide-1 Receptor (GLP-1R).[1][2] As a GLP-1R agonist, it

stimulates insulin secretion and is under investigation for the treatment of type 2 diabetes and

obesity.[1][2] Accurate and consistent preparation of stock solutions is critical for obtaining

reliable and reproducible results in both in vitro and in vivo studies. Dimethyl Sulfoxide (DMSO)

is a common solvent for dissolving hydrophobic small molecules like Aleniglipron for biological

assays.

These application notes provide a detailed protocol for the preparation, storage, and handling

of Aleniglipron stock solutions using DMSO.

Physicochemical Properties of Aleniglipron
A summary of Aleniglipron's key properties is essential for accurate stock solution

preparation. The following data has been compiled from various sources.
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Property Value Source

Molecular Formula C₄₉H₅₅FN₉O₆P [3][4][5]

Molecular Weight 916.01 g/mol [2][4]

CAS Number 2685823-26-9 [1][4]

Appearance White to off-white solid [6]

Solubility in DMSO
≥92 mg/mL; up to 100 mg/mL

(109.17 mM)
[1][6]

Storage (Solid Powder)

-20°C for long-term (months to

years); 4°C for short-term

(days to weeks)

[2][4]

Storage (DMSO Stock)

-80°C for up to 6 months;

-20°C for up to 1 month.

Protect from light.

[2][6]

Mechanism of Action: GLP-1 Receptor Agonism
Aleniglipron functions by binding to and activating the GLP-1 receptor, a G-protein coupled

receptor. This activation stimulates the Gαs subunit, leading to an increase in intracellular cyclic

AMP (cAMP) and subsequent downstream signaling that promotes insulin secretion.[2][7]
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Figure 1. Simplified signaling pathway of Aleniglipron as a GLP-1R agonist.

Experimental Protocol: Preparation of a 10 mM
Aleniglipron Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of Aleniglipron in DMSO.

This concentration is a common starting point for subsequent serial dilutions for various

experimental assays.[8]
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Materials and Equipment
Aleniglipron powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile, single-use aliquot tubes (e.g., 0.5 mL)

Precision pipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath

Calculations
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of 10 mM Aleniglipron Stock:

Desired Concentration = 10 mM

Final Volume = 1 mL

Molecular Weight = 916.01 g/mol

Mass (mg) = 10 mM × 1 mL × 916.01 g/mol = 9.16 mg

Procedure
Equilibration: Before opening, allow the vial of Aleniglipron powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture, which can

affect compound stability and weighing accuracy.
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Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh the

calculated mass of Aleniglipron (e.g., 9.16 mg) and add it to the tube.

Solvent Addition: Using a precision pipette, add the calculated volume of anhydrous DMSO

(e.g., 1 mL for a 10 mM solution from 9.16 mg) to the microcentrifuge tube containing the

Aleniglipron powder. It is crucial to use fresh, anhydrous DMSO, as absorbed water can

reduce the solubility of the compound.[6][9]

Dissolution: Tightly cap the tube and vortex for 1-2 minutes until the solid is completely

dissolved. A clear solution should be observed. If the compound is difficult to dissolve, brief

sonication in an ultrasonic bath may be used.[9] Gentle warming (e.g., in a 37°C water bath)

can also aid dissolution, but check for temperature sensitivity.[8]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile tubes.[8][10]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and preparation date. Store the aliquots at -80°C for long-term stability (up to 6

months).[6] For short-term use, storage at -20°C for up to one month is acceptable.[6]

Always protect the solution from light.[4][6]
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Figure 2. Experimental workflow for preparing a 10 mM Aleniglipron stock solution.

Application Guidelines and Best Practices
Final DMSO Concentration: When preparing working solutions for cell-based assays, ensure

the final concentration of DMSO in the culture medium is low, typically less than 0.1% (v/v),

to avoid cytotoxicity.[8] Always include a vehicle control (medium with the same final DMSO

concentration) in your experiments.

Aqueous Dilutions: When diluting the DMSO stock into aqueous buffers or media, add the

DMSO stock to the aqueous solution slowly while mixing. Do not dilute the DMSO stock
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serially in an aqueous buffer, as this can cause the compound to precipitate.

Checking for Precipitation: Before use, visually inspect thawed aliquots for any signs of

precipitation. If precipitate is observed, try warming the tube to 37°C and vortexing to

redissolve. If it does not redissolve, the solution should be discarded.

Safety Precautions: Handle Aleniglipron and DMSO in accordance with standard laboratory

safety procedures. Wear appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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